[(4-Chloro-3-methylphenyl)sulfonyl](2-hydroxyethyl)amine

• CAS No.: 1082805-30-8
• Molecular Formula: C9H12ClNO3S
• Molecular Weight: 249.72g/mol
• IUPAC Name: 4-chloro-N-(2-hydroxyethyl)-3-methylbenzenesulfonamide
• InChI: InChI=1S/C9H12ClNO3S/c1-7-6-8(2-3-9(7)10)15(13,14)11-4-5-12/h2-3,6,11-12H,4-5H2,1H3
• InChI Key: HRCUKLAGWUFJJH-UHFFFAOYSA-N
• SMILES: CC1=C(C=CC(=C1)S(=O)(=O)NCCO)Cl

Description

[(4-Chloro-3-methylphenyl)sulfonyl](2-hydroxyethyl)amine is an organic compound with the molecular formula C9H12ClNO3S It is a sulfonamide derivative, which means it contains a sulfonamide group (-SO2NH2) attached to a benzene ring

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of [(4-Chloro-3-methylphenyl)sulfonyl](2-hydroxyethyl)amine typically involves the reaction of 4-chloro-3-methylbenzenesulfonyl chloride with 2-aminoethanol. The reaction is carried out in the presence of a base, such as triethylamine, to neutralize the hydrochloric acid formed during the reaction. The reaction mixture is usually stirred at room temperature for several hours to ensure complete conversion of the starting materials to the desired product.

Industrial Production Methods: In an industrial setting, the production of this compound can be scaled up by using larger reaction vessels and optimizing reaction conditions to maximize yield and purity. The use of continuous flow reactors and automated systems can help